6-[[4-(3-methoxyphenyl)-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione

• IUPAC Name: 6-[[4-(3-methoxyphenyl)-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C17H17N5O3S/c1-3-7-26-17-21-20-14(8-11-9-15(23)19-16(24)18-11)22(17)12-5-4-6-13(10-12)25-2/h3-6,9-10H,1,7-8H2,2H3,(H2,18,19,23,24)
• InChI Key: OTOYWCHNRRPGMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=NN=C2SCC=C)CC3=CC(=O)NC(=O)N3
• Molecular Formula: C17H17N5O3S
• Molecular Weight: 371.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It likely contains a methoxyphenyl group (a phenyl ring with a methoxy substituent), a prop-2-enylsulfanyl group (a propene with a sulfanyl substituent), a triazol group (a five-membered ring containing three nitrogen atoms), and a pyrimidinedione group (a pyrimidine ring with two carbonyl groups).

Scientific Research Applications

Chemical Synthesis and Derivative Studies

• The synthesis of novel heterocyclic compounds derived from compounds like 6-[[4-(3-methoxyphenyl)-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione has been a subject of interest. These compounds have been studied for potential anti-inflammatory and analgesic activities. For example, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were synthesized and evaluated as COX-1/COX-2 inhibitors, showing significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiviral Properties

• Some derivatives of this compound have been synthesized and tested for their antiviral activities. For instance, derivatives of 6-(1H-1,2,3-triazol-1-yl)pyrimidine-2,4(1H,3H)-dione were synthesized and evaluated against Hepatitis A virus and Herpes simplex virus type-1, indicating potential for antiviral applications (El-Etrawy & Abdel-Rahman, 2010).

Supramolecular Assemblies

• The dihydropyrimidine functionality of compounds like this has been utilized in the synthesis of novel pyrimidine derivatives for hydrogen-bonded supramolecular assemblies. These compounds are interesting for their potential applications in materials science and molecular engineering (Fonari et al., 2004).

Herbicidal Activity

• Research has also been conducted on the herbicidal properties of pyrimidine derivatives. Studies indicate that certain dimethoxypyrimidines, including those related to the structure , demonstrate high herbicidal activity. This suggests potential applications in agriculture and pest control (Nezu, Miyazaki, Sugiyama, & Kajiwara, 1996).

Antimicrobial Activity

• Derivatives of pyrimido-pyrimidine, which are structurally similar, have been synthesized and tested for their antimicrobial properties. Some of these compounds showed good inhibitory effects against various microorganisms, indicating their potential in the development of new antimicrobial agents (Younes, Mohamed, & Albayati, 2013).